Cas no 10576-91-7 (H-Ala-Ala-Ala-Ala-Ala-Ala-OH)

• Product Name: H-Ala-Ala-Ala-Ala-Ala-Ala-OH
• CAS No: 10576-91-7
• MF: C₁₈H₃₂N₆O₇
• MW: 444.482684135437
• MDL: MFCD00237702
• CID: 118706
• PubChem ID: 5496883
• Update Time: 2025-04-18

H-Ala-Ala-Ala-Ala-Ala-Ala-OH Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-
• H-ALA-ALA-ALA-ALA-ALA-ALA-OH
• hexaalanine
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoic acid
• CHEMBL301062
• SCHEMBL9242218
• hexa-L-alanine
• 10576-91-7
• Ala-Ala-Ala-Ala-Ala-Ala
• CS-0653310
• HY-P4239
• MFCD00237702
• FA108405
• DA-53817
• H-Ala-Ala-Ala-Ala-Ala-Ala-OH

• MDL： MFCD00237702
• Inchi： 1S/C18H32N6O7/c1-7(19)13(25)20-8(2)14(26)21-9(3)15(27)22-10(4)16(28)23-11(5)17(29)24-12(6)18(30)31/h7-12H,19H2,1-6H3,(H,20,25)(H,21,26)(H,22,27)(H,23,28)(H,24,29)(H,30,31)/t7-,8-,9-,10-,11-,12-/m0/s1
• InChI Key： ZLHDFPIXRRJBKM-ZNSCXOEOSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)NC([C@H](C)N)=O)=O)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 444.23300
• Monoisotopic Mass: 444.23324738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 208.82000
• LogP: -0.40350